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Compound of Interest

Compound Name: Epolactaene

Cat. No.: B1671538 Get Quote

Researchers, scientists, and drug development professionals handling Epolactaene must

adhere to strict safety and disposal protocols due to its hazardous properties. This guide

provides essential, step-by-step instructions for the proper management and disposal of

Epolactaene waste, ensuring laboratory safety and environmental protection.

Key Safety and Handling Information
Epolactaene is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects[1]. Therefore, preventing its release into the environment is of paramount importance.

When handling Epolactaene, it is crucial to use personal protective equipment (PPE) and work

in a well-ventilated area to avoid inhalation, and contact with skin and eyes[1].

Storage: Epolactaene should be stored at -20°C in its powder form or at -80°C when in a

solvent[1]. Keep the container tightly sealed in a cool, well-ventilated area, away from direct

sunlight and sources of ignition[1].

Quantitative Data Summary
The following table summarizes key quantitative data for Epolactaene.
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Property Value

Molecular Formula C21H27NO6[1][2]

Molecular Weight 389.45 g/mol [1]

CAS Number 167782-17-4[1][2]

Appearance No data available

Solubility No data available

Decomposition
May decompose and emit toxic fumes under fire

conditions[1].

Step-by-Step Disposal Procedure
The primary directive for Epolactaene disposal is to use an approved waste disposal plant[1].

Adherence to all prevailing country, federal, state, and local regulations is mandatory[1].

1. Personal Protective Equipment (PPE):

Wear protective gloves, a lab coat or impervious clothing, and safety goggles with side-

shields[1].

If there is a risk of aerosol formation, use a suitable respirator[1].

2. Waste Segregation and Collection:

Solid Waste: Collect unused Epolactaene powder and any materials grossly contaminated

with it (e.g., weighing paper, pipette tips) in a clearly labeled, sealed container.

Liquid Waste: Collect solutions containing Epolactaene in a separate, leak-proof, and clearly

labeled waste container. Do not mix with other solvent waste unless compatible.

Labeling: The waste container must be clearly labeled with "Hazardous Waste,"

"Epolactaene," and the associated hazard symbols (e.g., harmful, toxic to aquatic life).

3. Spill Management:
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In the event of a spill, evacuate the area if necessary[1].

Wear full PPE[1].

For liquid spills, absorb the material with an inert, finely-powdered liquid-binding material

such as diatomite or universal binders[1].

For solid spills, carefully sweep or scoop the material to avoid dust formation.

Collect the absorbed material and contaminated cleaning supplies in a sealed, labeled

hazardous waste container[1].

Decontaminate the spill area and any affected equipment by scrubbing with alcohol[1].

Prevent the spill from entering drains or water courses[1].

4. Final Disposal:

Arrange for the collection of the hazardous waste container by a licensed and approved

waste disposal company.

Provide the waste disposal company with the Safety Data Sheet (SDS) for Epolactaene.

Do not attempt to dispose of Epolactaene down the drain or in regular trash.

Epolactaene Disposal Workflow
The following diagram illustrates the decision-making process and necessary steps for the

proper disposal of Epolactaene.
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Epolactaene Waste Generated

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Waste Type?

Solid Waste
(e.g., powder, contaminated items)

Solid

Liquid Waste
(e.g., solutions)

Liquid

Collect in a sealed, labeled
hazardous waste container.

Collect in a sealed, leak-proof,
labeled hazardous waste container.

Spill Occurred?

Absorb with inert material.

Yes

Arrange for pickup by an
approved waste disposal plant.

No
Collect absorbed material in
a sealed, labeled container.

Decontaminate spill area.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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